Cas no 4467-55-4 ((R)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-methylbutanoate)

• Product name: (R)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-methylbutanoate
• CAS No: 4467-55-4
• MF: C₁₇H₂₀N₂O₆
• MW: 348.3505
• MDL: MFCD00153351
• CID: 328725
• PubChem ID: 853557

(R)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• Carbamicacid, [(1R)-1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-2-methylpropyl]-,phenylmethyl ester (9CI)
• (R)-2,5-Dioxopyrrolidin-1-yl 2-(((benzyloxy)carbonyl)amino)-3-methylbutanoate
• Carbamicacid, [(1R)-1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-2-methylpropyl]-,phenylmethyl ...
• Z-D-VALINE HYDROXYSUCCINIMIDESTER
• Z-D-valine N-hydroxysuccinimide ester
• Z-D-Val-OSu
• AC1LGXPI
• AG-F-56588
• Carbamicacid, [1-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-2-methylpropyl]-,phenylmethyl ester, (R)-
• CTK8G3822
• N-Z-D-valine N-hydroxysuccinimide ester
• Succinimide, N-[(N-carboxy-D-valyl)oxy]-, benzylester (7CI,8CI)
• Valine, N-carboxy-, N-benzyl ester, O-succinimido deriv., D-
• Z-D-Valin-N-hydroxysuccinimidester
• DS-3267
• EN300-302733
• C17H20N2O6
• DTXSID20357447
• 4467-55-4
• MFCD00153351
• (2,5-dioxopyrrolidin-1-yl) (2R)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate
• SCHEMBL10357140
• AKOS027384346
• (R)-2,5-dioxopyrrolidin-1-yl 2-(benzyloxycarbonylamino)-3-methylbutanoate
• (R)-2,5-Dioxopyrrolidin-1-yl2-(((benzyloxy)carbonyl)amino)-3-methylbutanoate
• CS-0155181
• 2,5-DIOXOPYRROLIDIN-1-YL (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-METHYLBUTANOATE

• MDL： MFCD00153351
• Inchi： InChI=1S/C17H20N2O6/c1-11(2)15(16(22)25-19-13(20)8-9-14(19)21)18-17(23)24-10-12-6-4-3-5-7-12/h3-7,11,15H,8-10H2,1-2H3,(H,18,23)/t15-/m1/s1
• InChI Key： MFAOBGXYLNLLJE-OAHLLOKOSA-N
• SMILES： CC([C@@H](NC(OCC1=CC=CC=C1)=O)C(ON2C(CCC2=O)=O)=O)C

Computed Properties

• Exact Mass: 348.13213636g/mol
• Monoisotopic Mass: 348.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives